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Compound of Interest

Compound Name: Floctafenine

Cat. No.: B1672839 Get Quote

Floctafenine Solubility Technical Support Center
This technical support center provides guidance on the solubility of floctafenine in common

laboratory solvents for researchers, scientists, and drug development professionals.

Floctafenine Solubility Data
Floctafenine is a nonsteroidal anti-inflammatory drug (NSAID) with characteristic poor

aqueous solubility. Its solubility in organic solvents varies, and the dissolution process can be

influenced by factors such as solvent purity and the application of physical methods like

sonication.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for

floctafenine in various laboratory solvents.
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Solvent Solubility Molarity (approx.) Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[1] 246.09 mM[1]

Ultrasonic treatment

may be required to

achieve complete

dissolution. The use of

new, non-hygroscopic

DMSO is

recommended as

absorbed water can

affect solubility.[1]

Ethanol (99.5%) Freely Soluble[2] - -

Alcohol Soluble[3][4] -

General term, likely

refers to ethanol or

methanol.

N,N-

Dimethylformamide

(DMF)

Very High Solubility[2] - -

Acetone Soluble[3][4] - -

Methanol Slightly Soluble[2] - -

Diethyl Ether

Freely Soluble[2] /

Very Slightly

Soluble[3]

-

Contradictory reports

exist, suggesting

solubility may be

highly dependent on

specific conditions.

Chloroform
Very Slightly

Soluble[3]
- -

Methylene Chloride
Very Slightly

Soluble[3]
- -

Water Insoluble[3][4] - -
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General Protocol for Preparing a Floctafenine Stock Solution in DMSO

This protocol provides a general guideline for preparing a concentrated stock solution of

floctafenine for experimental use.

Preparation:

Bring the floctafenine powder and a new, sealed bottle of anhydrous DMSO to room

temperature.

Weigh the desired amount of floctafenine in a sterile microcentrifuge tube or glass vial.

Dissolution:

Add the appropriate volume of fresh, anhydrous DMSO to the floctafenine powder to

achieve the desired concentration (e.g., for a 100 mg/mL stock, add 1 mL of DMSO to 100

mg of floctafenine).

Vortex the solution briefly to mix.

Place the sealed vial in an ultrasonic water bath and sonicate until the floctafenine is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain.

Storage:

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light. Product datasheets suggest that

solutions in DMSO can be stored at -80°C for up to 6 months.

Troubleshooting Guide & FAQs
This section addresses common issues encountered when working with floctafenine solutions.
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Solution Preparation

Experimental Application

Potential Issues

Floctafenine Powder

Concentrated Stock Solution

High-Purity Solvent
(e.g., Anhydrous DMSO)

Final Working Solution

Dilution

Compound Degradation

Improper Storage / Freeze-Thaw

Aqueous Medium
(e.g., Cell Culture Media, Buffer)

Precipitation

If solubility limit is exceeded

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [floctafenine solubility in DMSO, ethanol, and other
laboratory solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672839#floctafenine-solubility-in-dmso-ethanol-and-
other-laboratory-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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